Cas no 2168726-89-2 (9-ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 9-ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2168726-89-2
• MF: C₁₀H₁₈F₂N₂O
• MW: 220.259529590607
• CID: 6109117
• PubChem ID: 165838264
• Update Time: 2025-05-30

9-ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane
• 9-ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro[5.5]undecane
• 2168726-89-2
• EN300-1279437

• Inchi： 1S/C10H18F2N2O/c1-2-14-5-3-10(4-6-14)13-7-9(11,12)8-15-10/h13H,2-8H2,1H3
• InChI Key： NKEIFZQJWCRIKI-UHFFFAOYSA-N
• SMILES： FC1(COC2(CCN(CC)CC2)NC1)F

Computed Properties

• Exact Mass: 220.13871953g/mol
• Monoisotopic Mass: 220.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane

Comprehensive Analysis of 9-Ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168726-89-2)

The compound 9-Ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2168726-89-2) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a 1-oxa-5,9-diazaspiro core, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development due to its ability to cross the blood-brain barrier (BBB).

In recent years, the demand for fluorinated spiro compounds like 9-Ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro[5.5]undecane has surged, driven by the growing focus on precision medicine and targeted therapies. The incorporation of difluoro groups enhances metabolic stability and bioavailability, addressing common challenges in drug discovery. This aligns with current industry trends where AI-driven molecular design tools frequently prioritize fluorinated scaffolds for their optimal ADME (Absorption, Distribution, Metabolism, Excretion) properties.

The synthesis of CAS No. 2168726-89-2 involves sophisticated multi-step organic reactions, often utilizing catalytic asymmetric methods to achieve high enantiopurity. Its spirocyclic framework offers structural rigidity, which is crucial for receptor binding selectivity—a hot topic in GPCR (G-Protein Coupled Receptor) research. Recent publications highlight its utility in modulating neurotransmitter receptors, making it relevant to studies on neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

From an SEO perspective, queries like "spirocyclic compounds in drug design", "fluorine in medicinal chemistry", and "CAS 2168726-89-2 applications" reflect user interest. Environmental considerations also play a role; the compound’s low ecotoxicity profile aligns with the green chemistry movement, a frequently searched topic. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound, terms often associated with quality control in pharmaceutical manufacturing.

In conclusion, 9-Ethyl-3,3-difluoro-1-oxa-5,9-diazaspiro[5.5]undecane represents a cutting-edge example of how structural innovation drives modern therapeutics. Its combination of fluorine atoms and spirocyclic topology positions it at the intersection of medicinal chemistry and material science, offering multifaceted opportunities for future research and development.